Cas no 6201-01-0 (ethyl 2-(cyclopropylmethyl)aminoacetate)

• Product name: ethyl 2-(cyclopropylmethyl)aminoacetate
• CAS No: 6201-01-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1635469
• PubChem ID: 22175907

ethyl 2-(cyclopropylmethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(cyclopropylmethyl)glycinate
• ethyl 2-(N-cyclohexylcarbamoyl)acetate
• Ethyl N-cyclohexylmalonamate
• CTK2H3711
• N-cyclohexylmalonamic acid ethyl ester
• Propanoic acid, 3-(cyclohexylamino)-3-oxo-, ethyl ester
• ethyl N-cyclopropylmethylglycinate
• ethyl 2-(cyclopropylmethylamino)acetate
• METHYL [(CYCLOPROPYLMETHYL)AMINO]ACETATE
• SCHEMBL5232716
• ethyl 2-[(cyclopropylmethyl)amino]acetate
• 6201-01-0
• BFFAICONXNLADT-UHFFFAOYSA-N
• CS-0251876
• EN300-56493
• AKOS000251726
• ethyl2-[(cyclopropylmethyl)amino]acetate
• ethyl 2-(cyclopropylmethyl)aminoacetate

• Inchi： InChI=1S/C8H15NO2/c1-2-11-8(10)6-9-5-7-3-4-7/h7,9H,2-6H2,1H3
• InChI Key： BFFAICONXNLADT-UHFFFAOYSA-N
• SMILES： CCOC(=O)CNCC1CC1

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 211.3±23.0 °C at 760 mmHg
• Flash Point: 81.6±22.6 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

ethyl 2-(cyclopropylmethyl)aminoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(cyclopropylmethyl)aminoacetate

Ethyl 2-(Cyclopropylmethyl)Aminoacetate: A Comprehensive Overview

Ethyl 2-(cyclopropylmethyl)aminoacetate, with the CAS number 6201-01-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique chemical properties and potential applications in drug development and other industrial processes. The structure of ethyl 2-(cyclopropylmethyl)aminoacetate consists of a cyclopropylmethyl group attached to an amino acetate moiety, which contributes to its distinctive reactivity and biological activity.

Recent studies have highlighted the importance of ethyl 2-(cyclopropylmethyl)aminoacetate in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex molecular frameworks, particularly in the development of novel therapeutic agents. The cyclopropyl group, known for its strained ring system, imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

One of the most notable advancements involving ethyl 2-(cyclopropylmethyl)aminoacetate is its application in medicinal chemistry. Scientists have utilized this compound to design and synthesize potential inhibitors for various enzyme targets, including kinases and proteases. These efforts have been supported by computational modeling and experimental validation, demonstrating the compound's potential as a lead molecule in drug discovery.

In addition to its role in drug development, ethyl 2-(cyclopropylmethyl)aminoacetate has also been investigated for its utility in agricultural chemistry. Studies have shown that derivatives of this compound exhibit promising activity against plant pathogens, suggesting its potential as a component in fungicides or herbicides. This dual application underscores the versatility of ethyl 2-(cyclopropylmethyl)aminoacetate across multiple disciplines.

The synthesis of ethyl 2-(cyclopropylmethyl)aminoacetate has been optimized through various methodologies, including nucleophilic substitution and coupling reactions. Researchers have reported efficient routes that minimize reaction steps and maximize yield, making this compound more accessible for large-scale production. These advancements have facilitated its use in both academic research and industrial settings.

Furthermore, recent research has focused on understanding the environmental impact of ethyl 2-(cyclopropylmethyl)aminoacetate. Studies have evaluated its biodegradation pathways and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring that the compound's use aligns with environmental sustainability goals.

In conclusion, ethyl 2-(cyclopropylmethyl)aminoacetate (CAS No 6201-01-0) stands out as a versatile and valuable compound with applications spanning drug discovery, agricultural chemistry, and organic synthesis. Its unique chemical properties and recent research breakthroughs position it as a key player in advancing scientific innovation across various industries.